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Compound of Interest

Compound Name: Forestine

Cat. No.: B13851600 Get Quote

Understanding Foretinib's Mechanism of Action
Foretinib is a multi-targeted receptor tyrosine kinase (RTK) inhibitor. Its primary targets include

the MET proto-oncogene (c-Met), Vascular Endothelial Growth Factor Receptors (VEGFRs),

and others such as RON, AXL, and TIE-2. By inhibiting these kinases, Foretinib can disrupt key

signaling pathways involved in tumor cell proliferation, survival, and angiogenesis.

Below is a generalized signaling pathway for c-Met and VEGFR, two of the primary targets of

Foretinib.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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